2-(1-adamantyl)-N-methyl-N-{[2-(methylamino)-5-pyrimidinyl]methyl}acetamide

• IUPAC Name: 2-(1-adamantyl)-N-methyl-N-[[2-(methylamino)pyrimidin-5-yl]methyl]acetamide
• InChI: InChI=1S/C19H28N4O/c1-20-18-21-10-16(11-22-18)12-23(2)17(24)9-19-6-13-3-14(7-19)5-15(4-13)8-19/h10-11,13-15H,3-9,12H2,1-2H3,(H,20,21,22)
• InChI Key: SBVOOCNHANFVNB-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=C(C=N1)CN(C)C(=O)CC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C19H28N4O
• Molecular Weight: 328.5 g/mol

Description

2-(1-adamantyl)-N-methyl-N-{[2-(methylamino)-5-pyrimidinyl]methyl}acetamide is a useful research compound. Its molecular formula is C19H28N4O and its molecular weight is 328.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 328.22631153 g/mol and the complexity rating of the compound is 431. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization of New Materials

• Polyamide-Imides Incorporating Adamantyl Groups : A study described the synthesis of a new diimide-dicarboxylic acid containing a pendent adamantyl group, leading to the creation of new polyamide-imides (PAIs) with high thermal stability and good mechanical properties, suitable for high-performance materials applications (Liaw & Liaw, 2001).

Antimicrobial and Antiviral Applications

• Adamantane Derivatives in Biologically Active Compounds : Research highlighted the role of N-(1-adamantyl)acetamide and its derivatives in synthesizing biologically active aminoadamantanes with antimicrobial and antiviral activities, used for treating influenza, herpes, and pneumonia (Khusnutdinov et al., 2011).

Advanced Materials with Electrical and Optical Properties

• Electroactive Aromatic Polyamides and Polyimides : A study synthesized novel electroactive polymers incorporating adamantylphenoxy-substituted triphenylamine units, showing potential for advanced materials with unique electrical and optical properties (Hsiao et al., 2009).

Synthesis of Novel Compounds with Potential Therapeutic Applications

• Adamantylated Pyrimidines with Anticancer and Antimicrobial Properties : The synthesis of adamantylated pyrimidines led to compounds showing significant anticancer and antimicrobial properties, suggesting potential therapeutic applications (Orzeszko et al., 2004).

Anticancer Activity

• Novel Sulfonamide Derivatives with Cytotoxic Activity : Sulfonamide derivatives incorporating adamantyl and other moieties were synthesized and showed potent anticancer activity against breast and colon cancer cell lines, highlighting the potential for cancer treatment (Ghorab et al., 2015).

Safety and Hazards

• Eye Irritant : It is classified as an eye irritant (GHS07) and skin irritant (H315, H319) according to safety data.
• Respiratory System : It may pose risks to the respiratory system (STOT SE 3).